Cas no 391894-35-2 (1,2-Benzenedicarboxylic acid, 3,6-dibutyl-4-pentyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,6-dibutyl-4-pentyl-, dimethyl ester
• CAS No: 391894-35-2
• MF: C₂₃H₃₆O₄
• MW: 376.529547691345
• CID: 1508456
• Update Time: 2024-08-24

1,2-Benzenedicarboxylic acid, 3,6-dibutyl-4-pentyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,6-dibutyl-4-pentyl-, dimethyl ester
• 1,2-Benzenedicarboxylic acid, 3,6-dibutyl-4-pentyl-, 1,2-dimethyl ester

• Inchi： 1S/C23H36O4/c1-6-9-12-14-17-16-18(13-10-7-2)20(22(24)26-4)21(23(25)27-5)19(17)15-11-8-3/h16H,6-15H2,1-5H3
• InChI Key： XCOLKCWTXIADHU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C(CCCC)C=C(CCCCC)C(CCCC)=C1C(OC)=O

Computed Properties

• Exact Mass: 376.26148

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 481.5±45.0 °C(Predicted)
• PSA: 52.6